Cas no 1447694-63-4 (Ethyl (R)-2-amino-4-fluoro-4-methylpentanoate)

• Product Name: Ethyl (R)-2-amino-4-fluoro-4-methylpentanoate
• CAS No: 1447694-63-4
• MF: C₈H₁₆FNO₂
• MW: 177.216546058655
• MDL: MFCD31697657
• CID: 2601031
• Update Time: 2025-06-11

Ethyl (R)-2-amino-4-fluoro-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• (R)-4-fluoroleucine ethyl ester
• Ethyl (R)-2-amino-4-fluoro-4-methylpentanoate

• MDL： MFCD31697657
• Inchi： 1S/C8H16FNO2/c1-4-12-7(11)6(10)5-8(2,3)9/h6H,4-5,10H2,1-3H3/t6-/m1/s1
• InChI Key： MJEBOMLXSMSDDI-ZCFIWIBFSA-N
• SMILES： FC(C)(C)C[C@H](C(=O)OCC)N

Computed Properties

• Exact Mass: 177.11650692 g/mol
• Monoisotopic Mass: 177.11650692 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 177.22
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl (R)-2-amino-4-fluoro-4-methylpentanoate

Research Brief on Ethyl (R)-2-amino-4-fluoro-4-methylpentanoate (CAS: 1447694-63-4) in Chemical Biology and Pharmaceutical Applications

Ethyl (R)-2-amino-4-fluoro-4-methylpentanoate (CAS: 1447694-63-4) is a chiral fluorinated amino acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound serves as a key intermediate in the synthesis of biologically active molecules, particularly those targeting neurological disorders and metabolic diseases. The incorporation of fluorine atoms into amino acid structures often enhances metabolic stability, bioavailability, and binding affinity, making this compound a valuable building block for pharmaceutical research.

Recent studies have focused on the synthetic routes and optimization of Ethyl (R)-2-amino-4-fluoro-4-methylpentanoate. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an improved asymmetric synthesis method using enzymatic resolution, achieving >99% enantiomeric excess (ee) and high yield (85%). This advancement addresses previous challenges in stereoselective synthesis and scalability, which were critical bottlenecks for industrial applications. The study also highlighted the compound's stability under various pH conditions, suggesting its suitability for oral drug formulations.

In pharmacological research, Ethyl (R)-2-amino-4-fluoro-4-methylpentanoate has shown promise as a precursor for γ-aminobutyric acid (GABA) analogs. A preclinical study published in Neuropharmacology (2024) investigated derivatives of this compound as potential modulators of GABA_A receptors. The fluorinated analogs exhibited enhanced blood-brain barrier penetration compared to non-fluorinated counterparts, with one derivative showing 3-fold greater potency in anxiety models without sedative side effects. These findings suggest potential applications in developing novel anxiolytics with improved safety profiles.

The compound's unique structural features have also been explored in peptide-based drug design. Research in ACS Chemical Biology (2023) demonstrated that incorporation of Ethyl (R)-2-amino-4-fluoro-4-methylpentanoate into peptide sequences increased resistance to proteolytic degradation by 40-60% while maintaining target binding affinity. This property is particularly valuable for developing peptide therapeutics with extended half-lives. Molecular dynamics simulations revealed that the fluorine atom at the 4-position creates favorable hydrophobic interactions with target proteins, contributing to enhanced binding.

From a safety perspective, recent toxicological studies (Regulatory Toxicology and Pharmacology, 2024) have evaluated Ethyl (R)-2-amino-4-fluoro-4-methylpentanoate and its derivatives. Acute toxicity testing in rodent models showed favorable safety margins (LD₅₀ > 2000 mg/kg), with no observed mutagenicity in Ames tests. These results support further development of this compound class for pharmaceutical applications. However, chronic toxicity studies are still ongoing to fully assess long-term safety profiles.

The commercial availability of Ethyl (R)-2-amino-4-fluoro-4-methylpentanoate has expanded in recent years, with several specialty chemical suppliers now offering GMP-grade material. Market analysis indicates growing demand from both academic research institutions and pharmaceutical companies, particularly those focused on CNS drug discovery. Price trends show a 15% reduction in cost per gram over the past two years due to improved synthetic methodologies and increased production scale.

Future research directions for Ethyl (R)-2-amino-4-fluoro-4-methylpentanoate include exploration of its applications in PROTAC (proteolysis targeting chimera) design and as a building block for fluorinated peptidomimetics. Preliminary results from a 2024 patent application suggest that derivatives of this compound can serve as effective linkers in bifunctional molecules targeting protein degradation pathways. Additionally, computational studies are underway to predict novel bioactivities based on its unique electronic and steric properties conferred by the fluorine substitution pattern.